molecular formula C10H13ClO B8689814 1-(Chloromethyl)-2-propoxybenzene

1-(Chloromethyl)-2-propoxybenzene

Cat. No.: B8689814
M. Wt: 184.66 g/mol
InChI Key: CWRVBZVYRVMXHZ-UHFFFAOYSA-N
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Description

1-(Chloromethyl)-2-propoxybenzene is a useful research compound. Its molecular formula is C10H13ClO and its molecular weight is 184.66 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H13ClO

Molecular Weight

184.66 g/mol

IUPAC Name

1-(chloromethyl)-2-propoxybenzene

InChI

InChI=1S/C10H13ClO/c1-2-7-12-10-6-4-3-5-9(10)8-11/h3-6H,2,7-8H2,1H3

InChI Key

CWRVBZVYRVMXHZ-UHFFFAOYSA-N

Canonical SMILES

CCCOC1=CC=CC=C1CCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 2 liter flask was charged with 316 grams (1.9 moles, 1.0 eg.) of 2-propoxybenzyl alcohol and 15 grams of pyridine (0.0126 moles) in 750 ml of toluene. 237 grams (1.99 moles, 1.01 ec.) of thionyl chloride was slowly added dropwise, allowing the reaction mixture to reflux during the addition. The reaction was stirred 4 hours at room temperature after which the toluene and thionyl chloride were removed under reduced pressure. To the remaining oil was added water and ether and washed with saturated NaHCO3 Drying and removal of the solvent gave 367 grams (100% yield) of a red oil.
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316 g
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750 mL
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15 g
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237 g
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100%

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